molecular formula C12H17BrO B8664746 1-Bromo-3-tert-butyl-2-methoxy-5-methylbenzene

1-Bromo-3-tert-butyl-2-methoxy-5-methylbenzene

Cat. No.: B8664746
M. Wt: 257.17 g/mol
InChI Key: MLHDMUNFEWJXRL-UHFFFAOYSA-N
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Description

1-Bromo-3-tert-butyl-2-methoxy-5-methylbenzene is a useful research compound. Its molecular formula is C12H17BrO and its molecular weight is 257.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17BrO

Molecular Weight

257.17 g/mol

IUPAC Name

1-bromo-3-tert-butyl-2-methoxy-5-methylbenzene

InChI

InChI=1S/C12H17BrO/c1-8-6-9(12(2,3)4)11(14-5)10(13)7-8/h6-7H,1-5H3

InChI Key

MLHDMUNFEWJXRL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1)Br)OC)C(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 500 mL three-necked round-bottomed flask was charged with 2-bromo-6-tert-butyl-4-methylphenol (20.0 g, 82.3 mmol), potassium hydroxide (9.7 g, 164.5 mmol) and DMSO (dimethylsulfoxide) (100 mL), and the mixture was chilled to 0° C. After slowly injecting iodomethane (23.4 g, 164.5 mmol) thereto, the resultant mixture was stirred at ambient temperature for 12 hours. The reaction mixture was then poured into ice (200 g), and the resultant mixture stirred for 30 minutes. After adding diethyl ether, the organic layer was isolated and the residue was extracted with diethyl ether. The combined organic layer was dried over magnesium sulfate, and evaporated to remove volatiles. Recrystallization from mixture of hexane and dichloromethane gave 1-bromo-3-tert-butyl-2-methoxy-5-methylbenzene (17.5 g, yield: 82.8%).
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